Cas no 91137-27-8 (1-Methyl-5-nitro-naphthalene)

• Product Name: 1-Methyl-5-nitro-naphthalene
• CAS No: 91137-27-8
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 815866
• PubChem ID: 93496
• Update Time: 2025-04-19

1-Methyl-5-nitro-naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-nitro-naphthalene
• 1-Methyl-5-nitronaphthalene
• 1-Methyl-5-nitronaphthalene100µg
• 1-Methyl-5-nitro-naphthalin
• 1-Nitro-5-methyl-naphthalin
• 5-nitro-1-methylnaphthalene
• 5-Methyl-1-nitronaphthalene
• 91137-27-8
• SCHEMBL5728848
• UNII-1EQU0EI050
• DTXSID80238420
• 1EQU0EI050
• AKOS005387091
• Naphthalene, 1-methyl-5-nitro-
• CCRIS 7757

• Inchi： 1S/C11H9NO2/c1-8-4-2-6-10-9(8)5-3-7-11(10)12(13)14/h2-7H,1H3
• InChI Key： AOSRALZFDNFXFZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C(C)C=CC=C21)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.234
• Boiling Point: 324.6°Cat760mmHg
• Flash Point: 155.5°C
• Refractive Index: 1.652
• PSA: 45.82000
• LogP: 3.57960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes